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Compound of Interest

Compound Name: 5-Amino-3,4-dimethylisoxazole

Cat. No.: B017700

A critical point of clarification is necessary before proceeding. The abbreviated term "3,4-DMAI"
does not correspond to a single, readily identifiable chemical compound in standard chemical
literature. Scientific precision is paramount in research and development, and ambiguity in
chemical nomenclature can lead to significant errors in experimental design and execution.

Our initial research has identified several distinct compounds that could potentially be
misidentified as "3,4-DMAI" due to similarities in their names or acronyms. These include:

e 3,4-Dimethoxyamphetamine (3,4-DMA): A substituted amphetamine.

o 3,4-Dimethoxy-N-methylamphetamine (DMMA): A derivative of 3,4-DMA.

o Dimethylammonium lodide (DMAI): A salt used in the fabrication of perovskite solar cells.
e 3,4-Diaminofurazan (DAF): A precursor for energetic materials.

o 3,4-Dimethylpyrazole Phosphate (DMPP): A nitrification inhibitor used in agriculture.

Each of these compounds has a unique chemical structure, and therefore, entirely different
synthesis and purification protocols. To provide you with accurate and useful technical
guidance, we require you to specify the full chemical name and, if possible, the CAS number of
the compound you are working with.

Below, we provide a brief overview of the synthesis and purification considerations for some of
the potential candidates to illustrate the importance of this clarification.
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Potential Compound Identification and General
Considerations

To assist you in identifying the correct compound, please review the brief descriptions below.
Once you have confirmed the correct chemical identity, we can provide a detailed technical
support guide with troubleshooting protocols, FAQs, data tables, and visualizations tailored to
your specific needs.

Dimethylammonium lodide (DMAI)
e Chemical Name: Dimethylammonium iodide
o CAS Number: 51066-74-1

o Primary Application: Used as an additive or precursor in the fabrication of perovskite-based
solar cells to improve crystal phases and morphologies.[1][2][3]

¢ Synthesis Overview: Typically formed from the reaction of dimethylamine and hydroiodic
acid.

 Purification: Recrystallization is a common method for purifying DMAI. The choice of solvent
is critical and depends on the impurities present.

3,4-Diaminofurazan (DAF)

e Chemical Name: 3,4-Diaminofurazan
o Application: An important precursor in the synthesis of furazan-based energetic materials.[4]

o Synthesis Overview: Can be prepared from diaminoglyoxime (DAG) through dehydration.[4]
Different methods exist, including those using supported solid alkali or micelle catalysts to
improve yield.[5]

e Yield Improvement: One method reports a yield of up to 91.2% using a supported solid alkali
catalyst under optimized conditions (150°C, 4 hours, specific reactant ratios).[5] Another
approach using a micelle catalyst yielded 46.0% at a lower temperature and pressure.[5]
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« Purification: Purification methods for DAF would typically involve recrystallization or column

chromatography, depending on the scale and impurity profile.

3,4-Dimethoxyamphetamine (3,4-DMA)

o Chemical Name: 1-(3,4-Dimethoxyphenyl)-2-aminopropane

o CAS Number: 120-26-3

o Classification: A psychoactive substance.

e Synthesis and Purification: Due to its controlled status, detailed synthesis and purification

information is not readily available in public scientific literature. The synthesis would likely
involve standard organic chemistry reactions for amine synthesis, and purification would
necessitate techniques like distillation, crystallization, or chromatography.

Next Steps

Please identify the correct full chemical name and/or CAS number for "3,4-DMAI". Once you

provide this crucial information, we will be able to construct a comprehensive technical support

center that includes:

Detailed Troubleshooting Guides: Addressing common issues encountered during synthesis
and purification, such as low yield, impure product, and reaction failures.

Frequently Asked Questions (FAQs): Providing quick answers to common queries.

Quantitative Data Tables: Summarizing reaction conditions, yields, and purity from literature
sources.

Experimental Protocols: Offering step-by-step methodologies for key synthetic and
purification procedures.

Visual Diagrams: lllustrating reaction pathways, experimental workflows, and logical
relationships using Graphviz.

We look forward to your clarification and to assisting you with your research and development

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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